Cas no 1236538-66-1 (3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde)

• Product Name: 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde
• CAS No: 1236538-66-1
• MF: C₈H₃BrF₄O
• MW: 271.006435632706
• MDL: MFCD23713159
• CID: 4764493
• Update Time: 2026-02-26

3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde
• Y3929
• 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde

• MDL： MFCD23713159
• Inchi： 1S/C8H3BrF4O/c9-6-2-5(8(11,12)13)1-4(3-14)7(6)10/h1-3H
• InChI Key： PSTGIBLLFFOZOP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=O)C=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde

3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 1236538-66-1): An Overview of a Versatile Compound in Medicinal Chemistry

3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 1236538-66-1) is a highly versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of bromine, fluorine, and trifluoromethyl groups, offers a wide range of applications in the development of novel drugs and therapeutic agents.

The molecular structure of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde is particularly noteworthy due to its ability to modulate various biological targets. The presence of the bromine atom provides a handle for further chemical modifications, while the fluorine and trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability. These properties make it an attractive starting point for the synthesis of more complex molecules with enhanced pharmacological profiles.

Recent studies have highlighted the potential of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde in the development of drugs targeting specific diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that these derivatives effectively inhibit key enzymes involved in inflammation and cancer progression, such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs).

In another study, scientists at a leading pharmaceutical company explored the use of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde as a scaffold for developing novel antibiotics. The results showed that certain derivatives exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly significant given the growing global concern over antibiotic resistance.

The synthetic accessibility of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde is another factor contributing to its popularity in medicinal chemistry. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for research and development purposes. One such method involves the sequential introduction of bromine, fluorine, and trifluoromethyl groups onto a benzaldehyde backbone using well-established chemical transformations.

The physical and chemical properties of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde have also been extensively studied. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In terms of safety, 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde should be handled with care due to its potential irritant properties. Appropriate personal protective equipment (PPE), including gloves and safety goggles, should be worn when working with this compound. Additionally, it is important to follow all relevant safety guidelines and regulations to ensure safe handling and disposal.

The environmental impact of 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde has also been considered in recent studies. Researchers have investigated the biodegradability and ecotoxicity of this compound to ensure its safe use in pharmaceutical applications. Preliminary data suggest that it has low environmental persistence and minimal ecotoxicological effects when used under controlled conditions.

In conclusion, 3-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde (CAS No. 1236538-66-1) is a highly promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, synthetic accessibility, and favorable biological properties make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.